2-[(2-Fluorobenzyl)oxy]-3-methoxybenzaldehyde
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Description
2-[(2-Fluorobenzyl)oxy]-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Characterization and Structural Analysis
The compound 3-methoxy-2-[(2,4,4,6,6-pentachloro-1,3,5,2λ5,4λ5,6λ5-triazatriphosphin-2-yl)oxy]benzaldehyde, a derivative of the target molecule, has been studied for its structural and spectroscopic properties. Through various techniques like MS, IR, 1H NMR, and X-ray analysis, comprehensive details about its structure have been determined (Özay et al., 2013).
Anticancer Activity and Synthesis
Fluorinated benzaldehydes, closely related to the compound , have been synthesized and evaluated for their anticancer properties. The synthesis of these compounds, including 3-fluoro-4-methoxybenzaldehyde, has led to the development of analogues with significant anticancer activities (Lawrence et al., 2003).
Application in Radiopharmaceuticals
The synthesis of o- and p- [18F]fluorobenzyl bromides, derived from molecules similar to 2-[(2-Fluorobenzyl)oxy]-3-methoxybenzaldehyde, has been explored. These compounds have potential applications in the preparation of labeled neuroleptics for radiopharmaceutical uses (Hatano et al., 1991).
Chemical Synthesis Improvements
Innovative methods have been developed for synthesizing related compounds like 3-fluoro-4-methoxybenzaldehyde. These methods aim to simplify the synthetic process while reducing environmental impact and costs (Wang Bao-jie, 2006).
Crystal Structure and Molecular Interactions
Studies on derivatives of this compound, such as methoxybenzaldehyde oxime derivatives, have provided insights into their crystal structures and molecular interactions. This research helps in understanding the physical and chemical properties of these compounds (Gomes et al., 2018).
Potential in Drug Synthesis
The title compound's analogues have shown potential in the synthesis of drugs. For example, benzyloxybenzaldehyde derivatives have been tested for anticancer activity, demonstrating the capability of these compounds in pharmaceutical research (Lin et al., 2005).
Properties
IUPAC Name |
2-[(2-fluorophenyl)methoxy]-3-methoxybenzaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-18-14-8-4-6-11(9-17)15(14)19-10-12-5-2-3-7-13(12)16/h2-9H,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBZYRNWGDULIOS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OCC2=CC=CC=C2F)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10352789 |
Source
|
Record name | 2-[(2-fluorobenzyl)oxy]-3-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10352789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
588687-34-7 |
Source
|
Record name | 2-[(2-fluorobenzyl)oxy]-3-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10352789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.